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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

Sandoz 58-035, a competitive inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT).[1][2]

Proper preparation and storage are critical to ensure the stability and efficacy of the compound

in experimental settings.

Product Information and Solubility
Sandoz 58-035 is a widely used research compound that effectively inhibits the esterification of

cholesterol by targeting the ACAT enzyme.[2] Its molecular weight is 465.79 g/mol .[2][3]

Understanding its solubility is the first step in preparing a stable stock solution.

Table 1: Solubility Data for Sandoz 58-035

Solvent Solubility Notes

DMSO
≥2.5 mg/mL to 16 mg/mL[1][2]

[4]

Ultrasonic warming may be

required for dissolution.

Water Insoluble -

Corn Oil
Used as a vehicle for in vivo

studies.[1]

A DMSO stock is typically

diluted into corn oil.[1]
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Experimental Protocols
2.1. Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution in Dimethyl Sulfoxide

(DMSO), the most common solvent for this compound.

Materials:

Sandoz 58-035 powder

Anhydrous/molecular grade DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile tips

Optional: Ultrasonic water bath

Procedure:

Equilibrate: Allow the Sandoz 58-035 powder vial to warm to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of Sandoz 58-035 powder in a sterile tube. For

example, to prepare 1 mL of a 10 mM solution, weigh out 4.66 mg of the compound

(Molecular Weight = 465.79).

Solvent Addition: Add the calculated volume of DMSO to the powder. To continue the

example, add 1 mL of DMSO to the 4.66 mg of powder.

Dissolution: Vortex the solution thoroughly to dissolve the compound. If the compound does

not fully dissolve, heat the tube to 37°C and use an ultrasonic bath for a short period to aid

dissolution.
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Aliquot: Once a clear solution is obtained, dispense it into smaller, single-use aliquots in

tightly sealed vials to avoid repeated freeze-thaw cycles.[1][3] This is crucial for maintaining

the compound's stability.

Storage: Store the aliquots at the appropriate temperature as detailed in Table 3.

Table 2: Quick Reference for Stock Solution Preparation

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.47 mg 2.33 mg 4.66 mg

5 mM 2.33 mg 11.65 mg 23.29 mg

10 mM 4.66 mg 23.29 mg 46.58 mg

25 mg/mL 25 mg 125 mg 250 mg

Calculations are based on a molecular weight of 465.79 g/mol .

2.2. Protocol for Preparing a Working Solution for In Vivo Studies

For animal studies, a stock solution is often diluted into a carrier vehicle like corn oil.

Procedure:

Prepare a concentrated stock solution of Sandoz 58-035 in DMSO (e.g., 25 mg/mL) as

described in Protocol 2.1.[1]

To prepare a 1 mL working solution, add 100 µL of the 25 mg/mL DMSO stock solution to

900 µL of corn oil.[1]

Mix the solution thoroughly until it is evenly dispersed.

Storage and Stability
Proper storage is essential to prevent degradation of the compound and its stock solutions.
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Table 3: Recommended Storage Conditions

Form Temperature Duration Recommendations

Powder -20°C 3 years[2][5]
Keep in a tightly

sealed container.

4°C 2 years[2][5]
Suitable for shorter-

term storage.

Stock Solution -80°C 6 months[1][2][5]

Preferred for long-

term storage. Use

within 6 months.[1]

-20°C 1 month[1][2][5]

Suitable for short-term

storage. Use within 1

month.[1]

Key Stability Advice:

Information on the stability of Sandoz 58-035 in solution is limited, so following these general

guidelines is highly recommended.[3]

Crucially, avoid repeated freeze-thaw cycles, which can degrade the compound.[3] Storing

the solution in single-use aliquots is the best practice.[1]

Visualized Workflows and Pathways
4.1. Experimental Workflow: Stock Solution Preparation

The following diagram outlines the standard procedure for preparing and storing Sandoz 58-
035 stock solutions.
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Preparation

Storage
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2. Add DMSO

3. Vortex / Sonicate

4. Ensure Clear Solution
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Store at -80°C
(≤ 6 Months)
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Caption: Workflow for Sandoz 58-035 stock solution preparation and storage.
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4.2. Signaling Pathway: ACAT Inhibition

Sandoz 58-035 acts by inhibiting the ACAT enzyme, which is responsible for converting free

cholesterol into cholesteryl esters for storage within the cell.

Substrates

Product

Free Cholesterol

ACAT EnzymeAcyl-CoA Cholesteryl Ester
(Storage)

Sandoz 58-035

 Inhibition

Click to download full resolution via product page

Caption: Sandoz 58-035 inhibits the ACAT-mediated esterification of cholesterol.

Safety and Handling
Handle Sandoz 58-035 in accordance with good laboratory practices.

Use personal protective equipment (PPE), including gloves and eye protection.

Avoid inhalation of the powder by working in a well-ventilated area or fume hood.[5]

For detailed safety information, refer to the Safety Data Sheet (SDS).[4][5] The compound is

incompatible with strong acids, alkalis, and oxidizing/reducing agents.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/product/b1196694?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://www.benchchem.com/product/b1196694?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/sandoz-58-035.pdf
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112487/Sandoz-58-035-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. abmole.com [abmole.com]

3. abmole.com [abmole.com]

4. chemicalbook.com [chemicalbook.com]

5. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Sandoz 58-035 Stock
Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196694#sandoz-58-035-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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